Cas no 673494-61-6 (8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 673494-61-6
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 5362804
• Update Time: 2025-10-25

8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3-ethoxypropylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H27N5O3/c1-5-28-11-7-10-21-19-22-17-16(18(26)24(4)20(27)23(17)3)25(19)13-15-9-6-8-14(2)12-15/h6,8-9,12H,5,7,10-11,13H2,1-4H3,(H,21,22)
• InChI Key： CIQZHRPGLXKYNY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCCOCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 673494-61-6)

8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, with the CAS number 673494-61-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purines and exhibits a unique structure that includes an ethoxypropylamino group and a 3-methylphenylmethyl substituent. These structural features contribute to its potential biological activities and therapeutic applications.

The molecular formula of 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is C₂₀H₂₈N₄O₃, and its molecular weight is approximately 368.45 g/mol. The compound's structure can be visualized as a purine core with specific functional groups attached, which play crucial roles in its biological interactions and pharmacological properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. One of the key areas of interest is its activity as a selective inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of adenosine deaminase (ADA), an enzyme that plays a critical role in purine metabolism and immune function.

The inhibition of ADA by 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been linked to various therapeutic benefits. In preclinical studies, this compound has demonstrated anti-inflammatory and immunomodulatory effects. These properties make it a promising candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, the compound's ability to modulate immune responses may also have implications for cancer immunotherapy.

Beyond its enzymatic inhibition properties, 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential neuroprotective effects. Research has shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of inflammatory responses in the brain.

In terms of pharmacokinetics and pharmacodynamics, studies have provided valuable insights into the behavior of 8-(3-ethoxypropyl)amino-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione in vivo. The compound exhibits good oral bioavailability and a favorable distribution profile in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for sustained therapeutic effects with appropriate dosing regimens.

Safety assessments have also been conducted to evaluate the potential side effects and toxicity profiles of 8-(3.ethoxypropyl)amino.1. 5 dimethyl 7 (m 5 methyl pheny l methyl)-2. 5 5 tetrahydro -lH purin e - 5 dione. Preclinical studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of 8-(3.ethoxypropyl)amino.1. 5 dimethyl 7 (m 5 methyl pheny l methyl)-2. 5 5 tetrahydro -lH purin e - 5 dione as a therapeutic agent is an ongoing process that involves collaboration between academic researchers and pharmaceutical companies. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, researchers are exploring combination therapies involving this compound to maximize its therapeutic benefits.

In conclusion,8-(3.ethoxypropyl)amino.1. 5 dimethyl 7 (m 5 methyl pheny l methyl)-2. 5 5 tetrahydro -lH purin e - 5 dione (CAS No. 673494 -61 -6), represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data becomes available from preclinical and clinical studies,CAS No .670494 -00 -00 (corrected CAS No: 670494 -00 -00) will likely play an increasingly important role in the development of novel treatments for a range of diseases.